Cas no 180740-69-6 (1,3-Benzenedicarboxaldehyde, 5-(1,1-dimethylethyl)-)
180740-69-6 structure
Product Name:1,3-Benzenedicarboxaldehyde, 5-(1,1-dimethylethyl)-
CAS No:180740-69-6
MF:C12H14O2
MW:190.238363742828
CID:1372265
PubChem ID:10702841
Update Time:2025-04-20
1,3-Benzenedicarboxaldehyde, 5-(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedicarboxaldehyde, 5-(1,1-dimethylethyl)-
- 5-tert-butylbenzene-1,3-dicarbaldehyde
- 5-(tert-butyl)isophthalaldehyde
- EN300-672871
- YSZC3672
- SCHEMBL14005550
- MFCD24674175
- DTXSID00443695
- 5-(t-Butyl)isophthalaldehyde
- 180740-69-6
- G72256
-
- Inchi: 1S/C12H14O2/c1-12(2,3)11-5-9(7-13)4-10(6-11)8-14/h4-8H,1-3H3
- InChI Key: JRXODSWLMYYHAT-UHFFFAOYSA-N
- SMILES: O=CC1C=C(C=O)C=C(C=1)C(C)(C)C
Computed Properties
- Exact Mass: 190.09942
- Monoisotopic Mass: 190.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
1,3-Benzenedicarboxaldehyde, 5-(1,1-dimethylethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-672871-0.05g |
5-tert-butylbenzene-1,3-dicarbaldehyde |
180740-69-6 | 0.05g |
$816.0 | 2023-05-24 | ||
| Enamine | EN300-672871-0.1g |
5-tert-butylbenzene-1,3-dicarbaldehyde |
180740-69-6 | 0.1g |
$855.0 | 2023-05-24 | ||
| Enamine | EN300-672871-0.25g |
5-tert-butylbenzene-1,3-dicarbaldehyde |
180740-69-6 | 0.25g |
$893.0 | 2023-05-24 | ||
| Enamine | EN300-672871-0.5g |
5-tert-butylbenzene-1,3-dicarbaldehyde |
180740-69-6 | 0.5g |
$933.0 | 2023-05-24 | ||
| Enamine | EN300-672871-1.0g |
5-tert-butylbenzene-1,3-dicarbaldehyde |
180740-69-6 | 1g |
$971.0 | 2023-05-24 | ||
| Enamine | EN300-672871-2.5g |
5-tert-butylbenzene-1,3-dicarbaldehyde |
180740-69-6 | 2.5g |
$1903.0 | 2023-05-24 | ||
| Enamine | EN300-672871-5.0g |
5-tert-butylbenzene-1,3-dicarbaldehyde |
180740-69-6 | 5g |
$2816.0 | 2023-05-24 | ||
| Enamine | EN300-672871-10.0g |
5-tert-butylbenzene-1,3-dicarbaldehyde |
180740-69-6 | 10g |
$4176.0 | 2023-05-24 | ||
| Ambeed | A1117964-100mg |
5-tert-Butylbenzene-1,3-dicarbaldehyde |
180740-69-6 | 95% | 100mg |
$61.0 | 2025-02-20 | |
| Ambeed | A1117964-250mg |
5-tert-Butylbenzene-1,3-dicarbaldehyde |
180740-69-6 | 95% | 250mg |
$102.0 | 2025-02-20 |
1,3-Benzenedicarboxaldehyde, 5-(1,1-dimethylethyl)- Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
180740-69-6 (1,3-Benzenedicarboxaldehyde, 5-(1,1-dimethylethyl)-) Related Products
- 939-97-9(4-Tert-Butylbenzaldehyde)
- 122-03-2(4-Isopropylbenzaldehyde)
- 15796-82-4(4,4'-Di-tert-butylbenzophenone)
- 17610-00-3(3,5-Di-tert-butylbenzaldehyde)
- 65740-05-8(Ethanone, 1,1',1''-(ethylidynetri-4,1-phenylene)tris-)
- 23039-28-3(3-tert-Butylbenzaldehyde)
- 943-27-1(4′-tert-Butylacetophenone)
- 34246-57-6(3-Isopropylbenzaldehyde)
- 1756-31-6(Ethanone, 1-[3,5-bis(1,1-dimethylethyl)phenyl]-)
- 6136-71-6(1-(3-tert-butylphenyl)ethan-1-one)
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